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Compound of Interest

Compound Name: trans-1,2-Dibenzoylethylene

Cat. No.: B146848

An In-depth Technical Guide to trans-1,2-
Dibenzoylethylene

This technical guide provides a comprehensive overview of trans-1,2-Dibenzoylethylene, a
key organic compound utilized in various chemical syntheses. Tailored for researchers,
scientists, and professionals in drug development, this document details its chemical and
physical properties, spectroscopic data, and established experimental protocols.

Core Properties of trans-1,2-Dibenzoylethylene

trans-1,2-Dibenzoylethylene, also known as (E)-1,4-diphenyl-2-butene-1,4-dione, is a yellow
crystalline solid.[1] It serves as a valuable building block in organic synthesis.[1] The table
below summarizes its fundamental chemical and physical properties.
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Property

Value

CAS Number

959-28-4[2][3]

Molecular Formula

C16H1202[2][3]

Molecular Weight 236.27 g/mol [4][5]
Appearance Yellow crystalline powder or flakes[1][4][6]
Melting Point 108.0°C to 112.0°C[4][7]

Solubility in Water

Insoluble[1][4]

Purity (typical)

96% - 98% min. (GC)[4][8][€]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of trans-1,2-

Dibenzoylethylene. Key data from various spectroscopic techniques are summarized below.

Spectroscopic Data

Values and Characteristics

Infrared (IR) Spectrum

Data available, authentic spectrum can be
referenced.[2][4]

13C NMR Spectrum

Available from various chemical suppliers.[10]

1H NMR Spectrum

Available for structural confirmation.[11]

Mass Spectrum (electron ionization)

Available through the NIST Chemistry
WebBook.[2][3]

UV-Visible Spectroscopy

Wavelength of maximum absorption (Amax) is
269 nm.[12]

Key Experimental Protocols

trans-1,2-Dibenzoylethylene is a versatile substrate for several important organic reactions.

Detailed methodologies for key experiments are provided below.
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Photochemical Isomerization to cis-1,2-
Dibenzoylethylene

This protocol describes the conversion of the trans isomer to the cis isomer using sunlight.
Methodology:

» Dissolve 100 mg of trans-1,2-dibenzoylethylene in 5.0 mL of 95% ethanol in a 13 x 100-
mm test tube, with stirring and gentle heating.[12]

 After cooling, seal the test tube and expose it to direct sunlight for a period of 1 to 7 days.[12]

» During this time, the yellow crystals of the trans isomer will convert to colorless crystals of
the cis isomer.[12][13]

« Isolate the colorless cis product using a Hirsch funnel.[12]

e The extent of isomerization can be monitored using thin-layer chromatography (TLC) on
silica gel with methylene chloride as the eluent and visualization under UV light.[12]

Preparation Photochemical Reaction Product Isolation & Analysis

Dissolve trans-1,2-dibenzoylethylene Cool & Seal Expose to direct sunlight Reaction complete Isolate colorless cis crystals Analyze via TLC
in 95% ethanol (1-7 days) (Hirsch funnel) V-

Click to download full resolution via product page

Photochemical Isomerization Workflow

Thermal Isomerization to trans-1,2-Dibenzoylethylene

This protocol details the acid-catalyzed thermal conversion of the cis isomer back to the more
stable trans isomer.

Methodology:
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To the isolated cis crystals, add 4.0 mL of 95% ethanol and one drop of concentrated
hydrochloric acid.[12]

Heat the mixture with stirring until all the solid dissolves and the solution turns yellow.[12]

Cool the solution in an ice bath to precipitate the yellow trans-1,2-dibenzoylethylene.[12]

Recover the product using a Hirsch funnel.[12]

Preparation Thermal Reaction Product Isolation

Dissolve cis isomer in ethanol Heat until solution L Recover yellow trans crystals
: Cool in ice bath .
with conc. HCI ‘ turns yellow ' (Hirsch funnel)

Click to download full resolution via product page

Thermal Isomerization Workflow

Applications in Synthesis

trans-1,2-Dibenzoylethylene is a recognized intermediate in the synthesis of various organic
molecules. Notably, it is a key precursor for Michael adducts, which are used to generate
biologically potent heterocyclic compounds with potential antimicrobial properties.[7] Its ability
to participate in reactions such as condensations and aromatic substitutions makes it a
versatile reagent in the synthesis of pharmaceuticals and agrochemicals.[1]

Safety and Handling

trans-1,2-Dibenzoylethylene is stable under normal temperatures and pressures.[6] However,
it may cause eye, skin, respiratory, and digestive tract irritation.[6] It is important to handle this
chemical with appropriate personal protective equipment in a well-ventilated area.[1]
Conditions to avoid include the generation of dust, excess heat, and contact with strong
oxidants.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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